Cas no 14920-93-5 (Disiloxane,1,1,3-trimethyl-1,3,3-triphenyl-)

• Product Name: Disiloxane,1,1,3-trimethyl-1,3,3-triphenyl-
• CAS No: 14920-93-5
• MF: C₂₁H₂₄OSi₂
• MW: 348.585667610168
• CID: 212489
• PubChem ID: 26966
• Update Time: 2025-04-19

Disiloxane,1,1,3-trimethyl-1,3,3-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,3-trimethyl-1,3,3-triphenyl-
• dimethyl-[methyl(diphenyl)silyl]oxy-phenylsilane
• 1,1,3-Trimethyl-1,3,3-triphenyldisiloxane
• benzene, 1,1',1''-(1,3,3-trimethyl-3-disiloxanyl-1-ylidene)tris-
• SCHEMBL14649181
• 14920-93-5
• 1,1,3-trimethyl-1,3,3-triphenyl-disiloxane
• Disiloxane, 1,1,3-trimethyl-1,3,3-triphenyl-
• DTXSID30164200

• Inchi： 1S/C21H24OSi2/c1-23(2,19-13-7-4-8-14-19)22-24(3,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
• InChI Key： NTRDKVXVLNOVCS-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)(C1C=CC=CC=1)O[Si](C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.13662
• Monoisotopic Mass: 348.13656845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23